Cas no 361457-96-7 (tert-Butyl 5-phenyl-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 5-phenyl-1H-indole-1-carboxylate
• CAS No: 361457-96-7
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• MDL: MFCD13183434
• CID: 1040561
• PubChem ID: 20622389
• Update Time: 2025-04-20

tert-Butyl 5-phenyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-phenyl-1H-indole-1-carboxylate
• tert-butyl 5-phenylindole-1-carboxylate
• 1-Boc-5-phenyl-1H-indole
• AK103944
• ANW-64329
• CTK8C0203
• KB-11511
• SureCN2458509
• F18189
• 5-Phenyl-1H-indole-1-carboxylic Acid tert-butyl Ester
• CS-0451686
• GDZDNRURPYTDTH-UHFFFAOYSA-N
• DTXSID80609136
• 5-Phenyl-1H-indole-1 -carboxylic acid tert-butyl ester
• 1H-Indole-1-carboxylic acid, 5-phenyl-, 1,1-dimethylethyl ester
• SCHEMBL2458509
• 361457-96-7
• DB-363367
• tert-Butyl5-phenyl-1H-indole-1-carboxylate
• A874422

• MDL： MFCD13183434
• Inchi： 1S/C19H19NO2/c1-19(2,3)22-18(21)20-12-11-16-13-15(9-10-17(16)20)14-7-5-4-6-8-14/h4-13H,1-3H3
• InChI Key： GDZDNRURPYTDTH-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=C(C3C=CC=CC=3)C=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.14167
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23